Cas no 2639445-16-0 (tert-butyl 2-(2,2,2-trifluoroethyl)amino-6-(trifluoromethyl)pyridine-3-carboxylate)

• Product Name: tert-butyl 2-(2,2,2-trifluoroethyl)amino-6-(trifluoromethyl)pyridine-3-carboxylate
• CAS No: 2639445-16-0
• MF: C₁₃H₁₄F₆N₂O₂
• MW: 344.25288438797
• CID: 5641887
• PubChem ID: 165897005
• Update Time: 2025-10-28

tert-butyl 2-(2,2,2-trifluoroethyl)amino-6-(trifluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28230196
• 2639445-16-0
• tert-butyl 2-[(2,2,2-trifluoroethyl)amino]-6-(trifluoromethyl)pyridine-3-carboxylate
• tert-butyl 2-(2,2,2-trifluoroethyl)amino-6-(trifluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C13H14F6N2O2/c1-11(2,3)23-10(22)7-4-5-8(13(17,18)19)21-9(7)20-6-12(14,15)16/h4-5H,6H2,1-3H3,(H,20,21)
• InChI Key： PTPBRHFNICTPEU-UHFFFAOYSA-N
• SMILES： FC(CNC1C(=CC=C(C(F)(F)F)N=1)C(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 344.09594667g/mol
• Monoisotopic Mass: 344.09594667g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 51.2Ų

Additional information on tert-butyl 2-(2,2,2-trifluoroethyl)amino-6-(trifluoromethyl)pyridine-3-carboxylate

Comprehensive Overview of tert-butyl 2-(2,2,2-trifluoroethyl)amino-6-(trifluoromethyl)pyridine-3-carboxylate (CAS No. 2639445-16-0)

The compound tert-butyl 2-(2,2,2-trifluoroethyl)amino-6-(trifluoromethyl)pyridine-3-carboxylate (CAS No. 2639445-16-0) is a highly specialized chemical entity that has garnered significant attention in the fields of pharmaceutical research and organic synthesis. With its unique structural features, including a pyridine core and multiple trifluoromethyl groups, this compound is widely utilized as a key intermediate in the development of novel therapeutic agents. Its tert-butyl ester moiety further enhances its stability, making it a preferred choice for researchers.

In recent years, the demand for fluorinated compounds like tert-butyl 2-(2,2,2-trifluoroethyl)amino-6-(trifluoromethyl)pyridine-3-carboxylate has surged due to their remarkable biological activity and metabolic stability. Fluorination is a hot topic in drug discovery, as it often improves the pharmacokinetic properties of molecules. This compound, with its trifluoroethyl and trifluoromethyl groups, exemplifies the growing trend of incorporating fluorine atoms into drug candidates to enhance their efficacy and selectivity.

The synthesis of tert-butyl 2-(2,2,2-trifluoroethyl)amino-6-(trifluoromethyl)pyridine-3-carboxylate involves sophisticated organic transformations, including amide coupling and esterification reactions. Researchers frequently search for optimized synthetic routes to this compound, as it serves as a precursor for various bioactive molecules. Its CAS No. 2639445-16-0 is often referenced in patent literature and scientific publications, highlighting its importance in medicinal chemistry.

One of the most compelling aspects of this compound is its potential application in the development of central nervous system (CNS) drugs. The pyridine scaffold is a common motif in CNS-active molecules, and the presence of trifluoromethyl groups can improve blood-brain barrier penetration. This aligns with the current focus on neurodegenerative diseases and mental health disorders, areas where innovative treatments are urgently needed.

From a commercial perspective, tert-butyl 2-(2,2,2-trifluoroethyl)amino-6-(trifluoromethyl)pyridine-3-carboxylate is available through specialized chemical suppliers, often in high purity grades suitable for research and development. Its CAS No. 2639445-16-0 ensures precise identification, which is critical for regulatory compliance and reproducibility in scientific studies. The compound's stability under standard storage conditions further adds to its practicality for laboratory use.

Environmental and safety considerations are also paramount when working with fluorinated compounds. While tert-butyl 2-(2,2,2-trifluoroethyl)amino-6-(trifluoromethyl)pyridine-3-carboxylate is not classified as hazardous, proper handling protocols should always be followed to minimize risks. This reflects the broader industry shift toward sustainable and safe chemical practices, a topic of great interest to both researchers and the public.

In summary, tert-butyl 2-(2,2,2-trifluoroethyl)amino-6-(trifluoromethyl)pyridine-3-carboxylate (CAS No. 2639445-16-0) is a versatile and valuable compound in modern chemistry. Its unique structure, combined with the growing demand for fluorinated pharmaceuticals, positions it as a key player in drug discovery and development. As research continues to explore its potential applications, this compound is likely to remain a focal point in the scientific community.